Cas no 16387-18-1 (2-Ethylhexyl pivalate)

• Product Name: 2-Ethylhexyl pivalate
• CAS No: 16387-18-1
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• MDL: MFCD30474826
• CID: 218933
• Update Time: 2025-06-07

2-Ethylhexyl pivalate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,2-dimethyl-, 2-ethylhexyl ester
• 2-ethylhexyl 2,2-dimethylpropanoate
• 2-ethylhexyl pivalate
• 2,2-Dimethylpropanoic acid 2-ethylhexyl ester
• Propanoic acid, 2,2-dimethyl-, 2-ethylhexyl ester
• 2-Ethylhexyl pivalate #
• Pivalic acid, 2-ethylhexyl ester
• DGGIWFWLKMKNQZ-UHFFFAOYSA-N
• 2,2-Dimethylpropionic acid, 2-ethylhexyl ester
• 2,2-Dimethyl-propanoic acid 2-ethylhexyl
• 2-Ethylhexyl pivalate

• MDL： MFCD30474826
• Inchi： 1S/C13H26O2/c1-6-8-9-11(7-2)10-15-12(14)13(3,4)5/h11H,6-10H2,1-5H3
• InChI Key： DGGIWFWLKMKNQZ-UHFFFAOYSA-N
• SMILES： C(OCC(CC)CCCC)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.19338
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 180
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3

Additional information on 2-Ethylhexyl pivalate

2-Ethylhexyl Pivalate (CAS No. 16387-18-1): A Versatile Ester for Modern Applications

2-Ethylhexyl pivalate (CAS No. 16387-18-1), also known as 2-EHP, is a high-performance ester widely used in industries ranging from cosmetics to lubricants. This compound, with its unique chemical structure, offers excellent solvency, low volatility, and superior stability, making it a preferred choice for formulators seeking sustainable and efficient solutions. As the demand for eco-friendly additives and high-performance esters grows, 2-ethylhexyl pivalate has emerged as a key ingredient in cutting-edge formulations.

The chemical structure of 2-EHP features a branched alkyl group (2-ethylhexyl) esterified with pivalic acid, resulting in a molecule with exceptional thermal and oxidative stability. This property makes it ideal for applications where prolonged exposure to heat or environmental stressors is a concern. In the personal care industry, for instance, 2-ethylhexyl pivalate is valued for its ability to enhance the spreadability of sunscreens while maintaining product integrity under UV exposure—a critical factor as consumers increasingly seek long-lasting sun protection solutions.

Recent trends in green chemistry have spotlighted 2-ethylhexyl pivalate as a potential alternative to traditional plasticizers in certain applications. While not a primary plasticizer, its compatibility with various polymers and resistance to extraction make it valuable for specialized formulations. Researchers are particularly interested in its use in biodegradable material systems, aligning with the global push toward sustainable packaging solutions. The compound's low toxicity profile further enhances its appeal for consumer-facing applications.

In industrial applications, 2-EHP serves as an effective lubricant additive and processing aid. Its molecular structure provides excellent film-forming properties while minimizing friction—a combination that's becoming increasingly important as manufacturers seek to improve energy efficiency in mechanical systems. The compound's stability under high-temperature conditions makes it particularly suitable for advanced lubrication systems in automotive and aerospace applications, where performance under extreme conditions is paramount.

The synthesis of 2-ethylhexyl pivalate typically involves the esterification of pivalic acid with 2-ethylhexanol, a process that can be optimized for high yield and purity. Modern production methods emphasize atom economy and waste reduction, reflecting the chemical industry's commitment to sustainable manufacturing practices. Quality control measures ensure that the final product meets stringent specifications for color, odor, and impurity levels—critical factors for applications in sensitive markets like cosmetics and pharmaceuticals.

From a regulatory standpoint, 2-ethylhexyl pivalate (CAS No. 16387-18-1) is generally recognized as safe for use in various applications when properly handled. It's important to note that regulatory status can vary by region and application, so formulators should always verify compliance with local regulations. The compound's favorable toxicological profile has contributed to its growing adoption in consumer product formulations, particularly in markets with stringent safety requirements.

Market analysts predict steady growth for 2-EHP and similar specialty esters, driven by increasing demand in emerging economies and the ongoing development of high-performance materials. The compound's versatility allows it to address multiple industry needs simultaneously—from improving the sensory characteristics of cosmetic formulations to enhancing the performance characteristics of industrial lubricants. As formulation science advances, we can expect to see innovative applications that leverage the unique properties of 2-ethylhexyl pivalate in unexpected ways.

For researchers and product developers working with 2-ethylhexyl pivalate, understanding its compatibility with other formulation components is crucial. The ester shows excellent miscibility with most organic solvents and good compatibility with many polymers, though comprehensive testing is always recommended when developing new formulations. Its solvency power and evaporation rate make it particularly useful in coating applications where controlled drying is required.

Looking ahead, the future of 2-EHP appears bright as industries continue to seek multifunctional additives that combine performance with sustainability. Ongoing research into its potential applications in renewable energy systems and advanced material science may uncover new opportunities for this versatile ester. As consumer awareness of ingredient safety and environmental impact grows, compounds like 2-ethylhexyl pivalate that offer balanced performance profiles will likely see increased adoption across multiple sectors.